Cas no 253878-93-2 (3'-Cyanobiphenyl-3-carboxylic acid)

• Product Name: 3'-Cyanobiphenyl-3-carboxylic acid
• CAS No: 253878-93-2
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 854423
• PubChem ID: 2757950
• Update Time: 2025-04-19

3'-Cyanobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Cyano-[1,1'-biphenyl]-3-carboxylic acid
• 3'-CYANO-BIPHENYL-3-CARBOXYLIC ACID
• 3-Cyanobiphenyl-3-carboxylic acid
• 3'-Cyanobiphenyl-3-carboxylic acid
• 3'-cyano[1,1'-biphenyl]-3-carboxylic acid
• 3'-Cyano-[1,1'-biphenyl]-3-carboxylicacid
• AKOS004117518
• 253678-93-2
• 3''-Cyanobiphenyl-3-carboxylic Acid
• DTXSID30948209
• CS-0207350
• J-015976
• SCHEMBL5529069
• BS-24888
• CHEMBL2089277
• 3'-Cyano[biphenyl]-3-carboxylic acid
• 3-(3-cyanophenyl)benzoic Acid
• DB-366396
• 253878-93-2
• MFCD04117360

• Inchi： 1S/C14H9NO2/c15-9-10-3-1-4-11(7-10)12-5-2-6-13(8-12)14(16)17/h1-8H,(H,16,17)
• InChI Key： BFOFVXTZGJGLES-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 223.063328530g/mol
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 456.4±38.0 °C at 760 mmHg
• Flash Point: 229.8±26.8 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3'-Cyanobiphenyl-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds